Cas no 305863-07-4 (6-Chloro-2-morpholinonicotinic acid)

• Product Name: 6-Chloro-2-morpholinonicotinic acid
• CAS No: 305863-07-4
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5071383
• PubChem ID: 796224
• Update Time: 2025-11-05

6-Chloro-2-morpholinonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-morpholinonicotinic acid
• 6-chloro-2-morpholin-4-ylpyridine-3-carboxylic acid
• Oprea1_052084
• D72314
• 6-CHLORO-2-(4-MORPHOLINYL)NICOTINIC ACID
• CS-0098626
• AKOS012683002
• SR-01000205696-1
• CS-16477
• 6-CHLORO-2-(MORPHOLIN-4-YL)PYRIDINE-3-CARBOXYLIC ACID
• SR-01000205696
• 305863-07-4
• AB00081469-01
• AF-936/31266053

• Inchi： 1S/C10H11ClN2O3/c11-8-2-1-7(10(14)15)9(12-8)13-3-5-16-6-4-13/h1-2H,3-6H2,(H,14,15)
• InChI Key： WZPQWSNGXVEMGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 242.0458199 g/mol
• Monoisotopic Mass: 242.0458199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7
• Molecular Weight: 242.66

Additional information on 6-Chloro-2-morpholinonicotinic acid

6-Chloro-2-morpholinonicotinic Acid (CAS No. 305863-07-4): A Comprehensive Overview

6-Chloro-2-morpholinonicotinic acid (CAS No. 305863-07-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 6-chloro-2-morpholinonicotinic acid consists of a pyridine ring substituted with a chlorine atom at the 6-position and a morpholine group at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various biological and pharmaceutical studies.

Recent advancements in the field have highlighted the importance of 6-chloro-2-morpholinonicotinic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity.

In another notable study, published in the European Journal of Medicinal Chemistry in 2022, 6-chloro-2-morpholinonicotinic acid was used as a key intermediate in the synthesis of novel antiviral agents. The synthesized compounds showed promising activity against several RNA viruses, including influenza and coronaviruses. This research underscores the potential of 6-chloro-2-morpholinonicotinic acid as a building block for developing antiviral therapies.

The pharmacological properties of 6-chloro-2-morpholinonicotinic acid have also been explored in preclinical studies. A study conducted by a team at the University of California, Los Angeles (UCLA) investigated the compound's ability to modulate ion channels and receptors involved in pain signaling pathways. The results indicated that 6-chloro-2-morpholinonicotinic acid can selectively bind to specific receptors, thereby reducing pain perception without causing adverse side effects commonly associated with traditional analgesics.

Beyond its therapeutic applications, 6-chloro-2-morpholinonicotinic acid has found utility as a research tool in biochemical assays. Its unique chemical structure allows it to serve as a probe for studying enzyme kinetics and receptor-ligand interactions. For example, researchers at Harvard University utilized this compound to investigate the binding affinity and selectivity of various enzymes involved in metabolic pathways.

The synthesis of 6-chloro-2-morpholinonicotinic acid involves several well-established chemical reactions. One common approach is to start with 6-chloropyridine-3-carboxylic acid, which is then reacted with morpholine to form the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, it is important to note that while 6-chloro-2-morpholinonicotinic acid is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The future prospects for 6-chloro-2-morpholinonicotinic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted, it is likely that additional derivatives will be developed, further expanding its utility in both academic and industrial settings.

In conclusion, 6-chloro-2-morpholinonicotinic acid (CAS No. 305863-07-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development.